1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone

• IUPAC Name: 1,4-diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone
• InChI: InChI=1S/C13H17FN2O/c1-10-3-4-11(14)9-12(10)13(17)16-7-2-5-15-6-8-16/h3-4,9,15H,2,5-8H2,1H3
• InChI Key: VQLWAERZSRZFTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)F)C(=O)N2CCCNCC2
• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol

Description

1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone, also known as flubromazepam, is a benzodiazepine derivative that has gained attention in the scientific community due to its potential use in research applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been studied extensively. In

Mechanism of Action

1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone acts as a positive allosteric modulator of the GABA-A receptor, which is a ligand-gated ion channel that mediates inhibitory neurotransmission in the central nervous system. This compound enhances the binding of GABA to the receptor, leading to an increase in chloride ion influx and hyperpolarization of the neuron. This hyperpolarization results in a decrease in neuronal excitability, leading to the anxiolytic, sedative, and hypnotic effects of 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone.
Biochemical and Physiological Effects:
1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone has been shown to have several biochemical and physiological effects. This compound has been shown to increase the duration of GABA-induced chloride currents, leading to an increase in inhibitory neurotransmission. Additionally, 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone has been shown to decrease the firing rate of neurons in the central nervous system, leading to a decrease in neuronal excitability. This compound has also been shown to decrease the release of glutamate, an excitatory neurotransmitter, further contributing to its anxiolytic and sedative effects.

Advantages and Limitations for Lab Experiments

1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone has several advantages for use in lab experiments. This compound has a high potency and a long duration of action, making it useful for studying the effects of benzodiazepines on the central nervous system. Additionally, 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone has a high affinity for the GABA-A receptor, making it useful for studying the mechanism of action of benzodiazepines. However, one limitation of using 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone in lab experiments is its potential for addiction and abuse, which must be carefully considered when conducting research.

Future Directions

There are several future directions for research on 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone. One area of research is the development of new benzodiazepine derivatives with improved anxiolytic and sedative effects. Additionally, research could focus on the potential use of 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone in the treatment of anxiety and sleep disorders. Further research could also explore the mechanism of action of this compound and its effects on neuronal excitability. Finally, research could focus on the potential for addiction and abuse of 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone and other benzodiazepine derivatives, with the goal of developing safer and more effective treatments for anxiety and sleep disorders.

Synthesis Methods

Several methods have been developed for the synthesis of 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone. The most common method involves the reaction of 2-amino-5-fluorobenzophenone with 1,4-dibromobutane in the presence of triethylamine. This reaction yields 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone as a white solid with a high purity.

Scientific Research Applications

1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone has been used in scientific research to study its effects on the central nervous system. This compound has been shown to have anxiolytic, sedative, and hypnotic effects, making it a potential candidate for the treatment of anxiety and sleep disorders. Additionally, 1,4-Diazepan-1-yl-(5-fluoro-2-methylphenyl)methanone has been studied for its potential use in drug abuse research, as it has been shown to have addictive properties.